4-[(4-Aminophenyl)(4-iminocyclohexa-2,5-dien-1-ylidene)methyl]-o-toluidine acetate

Specification

• CAS No.: 6155-92-6
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol
• IUPAC Name: acetic acid;4-[(4-aminophenyl)-(4-imino-3-methylcyclohexa-2,5-dien-1-ylidene)methyl]aniline
• Standard InChI: InChI=1S/C20H19N3.C2H4O2/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15;1-2(3)4/h2-12,23H,21-22H2,1H3;1H3,(H,3,4)
• Standard InChI Key: CSJFDCAABIZPAM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C2=CC=C(C=C2)N)C3=CC=C(C=C3)N)C=CC1=N.CC(=O)O
• Canonical SMILES: CC1=CC(=C(C2=CC=C(C=C2)N)C3=CC=C(C=C3)N)C=CC1=N.CC(=O)O

Introduction

4-[(4-Aminophenyl)(4-iminocyclohexa-2,5-dien-1-ylidene)methyl]-o-toluidine acetate, commonly referred to as Fuchsine base, is a member of the triarylmethane dye family. This compound is known for its vibrant color and is utilized in various applications, including textiles and analytical chemistry. Its chemical structure includes multiple aromatic rings, which contribute to its chromophoric properties and bright red hue.

IUPAC Name and Identifiers

• IUPAC Name: Acetic acid; 4-[(4-aminophenyl)-(4-imino-3-methylcyclohexa-2,5-dien-1-ylidene)methyl]aniline.

• InChI: InChI=1S/C20H19N3.C2H4O2/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15;1-2(3)4/h2-12,23H,21-22H2,1H3;1H3,(H,3,4).

• InChIKey: CSJFDCAABIZPAM-UHFFFAOYSA-N.

Synonyms and CAS Numbers

• Synonyms: C.I. 42510 acetate, C.I. Solvent Red 41, monoacetate, and others.

• CAS Numbers: 6155-92-6 and 6035-95-6.

Synthesis and Chemical Reactions

The synthesis of 4-[(4-Aminophenyl)(4-iminocyclohexa-2,5-dien-1-ylidene)methyl]-o-toluidine acetate typically involves a condensation reaction between aniline derivatives and formaldehyde. This process exemplifies the formation of carbon-carbon bonds between aromatic rings, a fundamental aspect of organic chemistry.

Types of Chemical Reactions

• Electrophilic Aromatic Substitution: Given its aromatic structure, the compound can undergo electrophilic aromatic substitution reactions.

• Nucleophilic Substitution: The presence of imine groups may allow for nucleophilic substitution reactions under certain conditions.

Applications

• Textiles: Used as a dye due to its vibrant color.

• Analytical Chemistry: Serves as a reference material in organic chemistry studies.

• Materials Science and Environmental Chemistry: Research is ongoing into novel applications leveraging its unique properties.

Biological Activities

While the compound is known to be a carcinogenic agent, further research is needed to fully elucidate its biological activities and potential interactions at the molecular level.

Synonyms and Identifiers

Identifier	Value
InChI	InChI=1S/C20H19N3.C2H4O2/c1-13-12-16(6-11-19(13)23)20(14-2-7-17(21)8-3-14)15-4-9-18(22)10-5-15;1-2(3)4/h2-12,23H,21-22H2,1H3;1H3,(H,3,4)
InChIKey	CSJFDCAABIZPAM-UHFFFAOYSA-N
Synonyms	C.I. 42510 acetate, C.I. Solvent Red 41, monoacetate